Cas no 2291694-38-5 (Tert-butyl (3R,4R)-3-[(2,3-dihydroxypropyl)sulfanyl]-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (3R,4R)-3-[(2,3-dihydroxypropyl)sulfanyl]-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2291694-38-5
• MF: C₁₂H₂₃NO₅S
• MW: 293.379722833633
• CID: 5041131
• Update Time: 2025-06-14

Tert-butyl (3R,4R)-3-[(2,3-dihydroxypropyl)sulfanyl]-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4R)-3-[(2,3-dihydroxypropyl)sulfanyl]-4-hydroxypyrrolidine-1-carboxylate
• tert-Butyl (3R,4R)-3-((2,3-dihydroxypropyl)thio)-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl (3R,4R)-3-(2,3-dihydroxypropylsulfanyl)-4-hydroxypyrrolidine-1-carboxylate
• Tert-butyl (3R,4R)-3-[(2,3-dihydroxypropyl)sulfanyl]-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C12H23NO5S/c1-12(2,3)18-11(17)13-4-9(16)10(5-13)19-7-8(15)6-14/h8-10,14-16H,4-7H2,1-3H3/t8?,9-,10-/m1/s1
• InChI Key： MGQXAXYVOLQQEM-VXRWAFEHSA-N
• SMILES： S(CC(CO)O)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: -0.3
• Topological Polar Surface Area: 116

Additional information on Tert-butyl (3R,4R)-3-[(2,3-dihydroxypropyl)sulfanyl]-4-hydroxypyrrolidine-1-carboxylate

Research Brief on Tert-butyl (3R,4R)-3-[(2,3-dihydroxypropyl)sulfanyl]-4-hydroxypyrrolidine-1-carboxylate (CAS: 2291694-38-5)

Recent studies on the compound Tert-butyl (3R,4R)-3-[(2,3-dihydroxypropyl)sulfanyl]-4-hydroxypyrrolidine-1-carboxylate (CAS: 2291694-38-5) have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting infectious diseases and metabolic disorders. This chiral pyrrolidine derivative has garnered attention due to its unique structural features, which enable its incorporation into complex pharmacophores with enhanced stereochemical control.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of protease inhibitors, where its hydroxyl and thioether functionalities were critical for achieving high binding affinity to viral enzymes. The research team employed a multi-step synthetic route, starting from L-hydroxyproline, to produce the target compound with excellent enantiomeric purity (>99% ee). The study further confirmed its stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In parallel, a recent patent application (WO2023056789) disclosed the use of 2291694-38-5 as a building block for glycosidase inhibitors, with particular emphasis on its role in enhancing water solubility of the final drug candidates. The patent highlights the compound's ability to form stable hydrogen bonds with biological targets while maintaining metabolic stability, addressing a key challenge in oral drug delivery.

Structural-activity relationship (SAR) studies conducted by the European Journal of Pharmaceutical Sciences (2024) revealed that the spatial arrangement of the 2,3-dihydroxypropyl moiety significantly influences the compound's pharmacokinetic properties. Molecular docking simulations showed optimal interactions with various enzyme active sites when the (3R,4R) configuration is maintained, supporting its selection as a preferred stereoisomer for further development.

Current challenges in working with this compound include its sensitivity to oxidative conditions during scale-up processes, as noted in recent process chemistry literature. However, innovative protection-deprotection strategies using tert-butyloxycarbonyl (Boc) groups have shown promise in overcoming these limitations while maintaining the integrity of the stereocenters.

Future research directions include exploring its application in antibody-drug conjugates (ADCs) and as a chiral auxiliary in asymmetric synthesis. The compound's bifunctional nature (containing both nucleophilic and electrophilic sites) makes it particularly attractive for these applications, with preliminary results showing improved tumor targeting efficiency when incorporated into ADC linkers.